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Compound of Interest

Compound Name: 1-Cyclohexyl-2-methyl-2-propanol

Cat. No.: B1616930

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental molecular characteristics of 1-
Cyclohexyl-2-methyl-2-propanol, a tertiary alcohol with applications in organic synthesis and
as a potential building block in medicinal chemistry.

Molecular Identity and Weight

1-Cyclohexyl-2-methyl-2-propanol is an organic compound with the chemical formula
C10H200.[1][2][3][4] Its structure consists of a cyclohexane ring attached to a 2-methyl-2-
propanol group. The molecular weight of this compound has been determined to be
approximately 156.27 g/mol .[1][3][5]

Calculation of Molecular Weight

The molecular weight is derived from the sum of the atomic weights of its constituent atoms.
The standard atomic weights for carbon, hydrogen, and oxygen are defined by IUPAC as
intervals, reflecting natural isotopic abundance variations.[6][7] For practical purposes,
conventional atomic weights are often used.[8]

Table 1: Atomic Weight Data
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Standard ]
. . Conventional
Element Symbol Count Atomic Weight . .
Atomic Weight
Interval
[12.0096,
Carbon C 10 12.011[10]
12.0116][7][9]
[1.00784,
Hydrogen H 20 1.00811][7][11] 1.008[8]
[12]
[15.99903,
Oxygen o} 1 15.99977][7][13]  15.999[15]
[14]

Table 2: Molecular Weight Calculation

Conventional
Element Count . . Total Mass ( g/mol )
Atomic Weight

Carbon 10 12.011 120.11
Hydrogen 20 1.008 20.16
Oxygen 1 15.999 15.999
Total 156.269

The calculated molecular weight of 156.269 g/mol is consistent with experimentally determined
and database-reported values.[5] The NIST Chemistry WebBook lists the molecular weight as
156.2652 g/mol .[1][2]

Structural Information

The chemical structure of 1-Cyclohexyl-2-methyl-2-propanol is foundational to its chemical
properties and reactivity.

Caption: 2D representation of 1-Cyclohexyl-2-methyl-2-propanol.
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Further Research and Experimental Protocols

While this document focuses on the core molecular properties, further research into 1-
Cyclohexyl-2-methyl-2-propanol would involve various experimental protocols. A
comprehensive investigation would necessitate:

e Spectroscopic Analysis: Detailed protocols for Nuclear Magnetic Resonance (NMR)
spectroscopy (*H and 13C) to confirm the chemical structure, Infrared (IR) spectroscopy to
identify functional groups (such as the hydroxyl group), and Mass Spectrometry (MS) to
determine the mass-to-charge ratio and fragmentation patterns.

o Chromatographic Purity Assessment: Methodologies for Gas Chromatography (GC) or High-
Performance Liquid Chromatography (HPLC) to determine the purity of the compound.

o Physicochemical Property Determination: Experimental procedures to measure properties
such as boiling point, melting point, and solubility in various solvents.

» Reactivity Studies: Protocols for conducting reactions to investigate the chemical reactivity of
the tertiary alcohol, for example, in esterification or dehydration reactions.

The following diagram illustrates a generalized workflow for the chemical characterization of a
compound like 1-Cyclohexyl-2-methyl-2-propanol.
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Caption: Generalized workflow for chemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1616930#1-cyclohexyl-2-methyl-2-propanol-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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